Cas no 1568206-50-7 ((2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol)

• Product Name: (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol
• CAS No: 1568206-50-7
• MF: C₅H₉F₃O₃S
• MW: 206.183371305466
• CID: 6011603
• PubChem ID: 114983039
• Update Time: 2025-06-09

(2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol
• 1568206-50-7
• EN300-1990534

• Inchi： 1S/C5H9F3O3S/c1-12(10,11)3-2-4(9)5(6,7)8/h4,9H,2-3H2,1H3/t4-/m1/s1
• InChI Key： AYYZICRPGOERGH-SCSAIBSYSA-N
• SMILES： S(C)(CC[C@H](C(F)(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 206.02244980g/mol
• Monoisotopic Mass: 206.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol

Comprehensive Overview of (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol (CAS No. 1568206-50-7)

The compound (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol (CAS No. 1568206-50-7) is a chiral fluorinated organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and methanesulfonyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. The (2R) enantiomer is particularly noteworthy for its stereospecific interactions in drug development, where chirality often dictates efficacy and safety.

In recent years, the demand for fluorinated compounds like (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in designing next-generation therapeutics, especially for targets such as kinases and G-protein-coupled receptors (GPCRs). Researchers are increasingly exploring its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the trend of precision medicine.

The synthesis of 1568206-50-7 typically involves asymmetric reduction or enzymatic resolution to achieve high enantiomeric purity. Advanced techniques like HPLC and NMR are employed for quality control, ensuring compliance with regulatory standards. Its methanesulfonyl moiety also facilitates further derivatization, making it a versatile building block in medicinal chemistry.

From an environmental perspective, the persistence of fluorinated compounds has raised questions about their ecological impact. However, (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol is often designed with biodegradable linkages to mitigate such concerns. This aligns with the growing emphasis on green chemistry and sustainable drug development practices.

In the agrochemical sector, this compound’s trifluoromethyl group contributes to the development of herbicides and fungicides with improved selectivity and lower toxicity. Its mode of action often involves disrupting enzymatic pathways unique to pests, reducing collateral damage to non-target organisms.

For researchers sourcing CAS No. 1568206-50-7, key considerations include supplier reliability, purity certifications, and scalability. The compound’s stability under various storage conditions (e.g., inert atmosphere, low temperature) is also a frequent topic in online forums and technical databases.

Looking ahead, the integration of artificial intelligence (AI) in molecular design may further optimize the applications of (2R)-1,1,1-trifluoro-4-methanesulfonylbutan-2-ol. Predictive models can accelerate the identification of novel derivatives with tailored properties, addressing unmet needs in therapeutics and materials science.